[6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride

• IUPAC Name: [6-(1,1-dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H15N3O2S.2ClH/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-16(13,14)15;;/h3-4,8H,1-2,5-7,11H2;2*1H
• InChI Key: QFCXCNPMQYIGNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=NC=C(C=C2)CN.Cl.Cl
• Molecular Formula: C10H17Cl2N3O2S
• Molecular Weight: 314.2 g/mol

Description

[6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride (6-DTPMP-DHC) is a synthetic compound used in various scientific research applications. It has been used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

[6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride has been used in several scientific research applications. It has been used as a substrate in enzyme kinetics studies, as a probe for the study of protein-ligand interactions, and as an inhibitor of enzyme activity. It has also been used as a tool to study the structure and function of various proteins.

Mechanism of Action

The mechanism of action of [6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride is not yet fully understood. However, it is known that the compound binds to specific sites on proteins and inhibits the activity of certain enzymes. This binding is believed to be mediated by hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of [6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride are not yet fully understood. However, it is known to have some effects on enzyme activity and protein-ligand interactions. It has been shown to inhibit the activity of certain enzymes, such as kinases and phosphatases. It has also been shown to affect the binding of certain proteins to their ligands.

Advantages and Limitations for Lab Experiments

[6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride has several advantages for laboratory experiments. It is a relatively stable compound, and its synthesis is relatively simple. It is also relatively non-toxic and non-irritating, making it safe to use in laboratory experiments. However, it is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are several potential future directions for the use of [6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride in scientific research. These include further studies of its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery and development. Additionally, further studies could be conducted to investigate the potential use of [6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride as a therapeutic agent. Finally, further research could be conducted to explore the potential use of [6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride as a tool to study the structure and function of various proteins.

Synthesis Methods

[6-(1,1-Dioxothiazinan-2-yl)pyridin-3-yl]methanamine;dihydrochloride is synthesized from the reaction of 1,1-dioxothiazinan-2-yl)pyridin-3-ylmethanamine and dihydrochloride. The synthesis method involves the reaction of 1,1-dioxothiazinan-2-yl)pyridin-3-ylmethanamine with dihydrochloride in a solvent such as acetonitrile. The reaction is carried out at room temperature, and the product is a white solid.